Cas no 687987-64-0 (Benzoic acid, 4-formyl-3-sulfo-)

• Product Name: Benzoic acid, 4-formyl-3-sulfo-
• CAS No: 687987-64-0
• MF: C₈H₆O₆S
• MW: 230.194641590118
• CID: 2799077
• PubChem ID: 11206960
• Update Time: 2025-04-21

Benzoic acid, 4-formyl-3-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-formyl-3-sulfo-
• DTXSID30458752
• SCHEMBL11614498
• 687987-64-0

• Inchi： 1S/C8H6O6S/c9-4-6-2-1-5(8(10)11)3-7(6)15(12,13)14/h1-4H,(H,10,11)(H,12,13,14)
• InChI Key： ZKYPGAGIMYIODA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C=O)(=O)(=O)O

Computed Properties

• Exact Mass: 229.98850908g/mol
• Monoisotopic Mass: 229.98850908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids